Cas no 2580191-10-0 (2-methyl-2H-1,2,3-benzotriazole-4-sulfonamide)

• Product Name: 2-methyl-2H-1,2,3-benzotriazole-4-sulfonamide
• CAS No: 2580191-10-0
• MF: C₇H₈N₄O₂S
• MW: 212.229019165039
• CID: 5659294
• PubChem ID: 165893402
• Update Time: 2025-06-22

2-methyl-2H-1,2,3-benzotriazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• EN300-27734516
• 2-methyl-2H-1,2,3-benzotriazole-4-sulfonamide
• 2580191-10-0

• Inchi： 1S/C7H8N4O2S/c1-11-9-5-3-2-4-6(7(5)10-11)14(8,12)13/h2-4H,1H3,(H2,8,12,13)
• InChI Key： CMMYBBZDUKVAQR-UHFFFAOYSA-N
• SMILES： S(C1=CC=CC2C1=NN(C)N=2)(N)(=O)=O

Computed Properties

• Exact Mass: 212.03679668g/mol
• Monoisotopic Mass: 212.03679668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 99.2Ų

Additional information on 2-methyl-2H-1,2,3-benzotriazole-4-sulfonamide

Introduction to 2-methyl-2H-1,2,3-benzotriazole-4-sulfonamide (CAS No. 2580191-10-0)

2-methyl-2H-1,2,3-benzotriazole-4-sulfonamide (CAS No. 2580191-10-0) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzotriazole class of heterocyclic aromatic sulfonamides, a structural motif known for its broad spectrum of biological activities. The presence of both the benzotriazole ring and the sulfonamide group imparts unique chemical and pharmacological properties, making it a promising candidate for further investigation in drug discovery and development.

The molecular structure of 2-methyl-2H-1,2,3-benzotriazole-4-sulfonamide consists of a benzotriazole core substituted with a methyl group at the 2-position and a sulfonamide moiety at the 4-position. This specific arrangement of functional groups contributes to its reactivity and potential interactions with biological targets. The sulfonamide group is particularly noteworthy, as it is a well-documented pharmacophore in medicinal chemistry, often employed to enhance solubility, metabolic stability, and binding affinity in drug molecules.

In recent years, there has been growing interest in benzotriazole derivatives due to their diverse pharmacological profiles. These compounds have been explored for their antimicrobial, anti-inflammatory, anticancer, and anti-viral properties. The sulfonamide functional group further extends these possibilities by enabling hydrogen bonding interactions with biological targets, which can be critical for drug efficacy. 2-methyl-2H-1,2,3-benzotriazole-4-sulfonamide represents an intriguing derivative that combines these features into a single molecule.

One of the most compelling aspects of 2-methyl-2H-1,2,3-benzotriazole-4-sulfonamide is its potential as a scaffold for novel drug candidates. The benzotriazole ring provides a rigid aromatic core that can be modified to optimize pharmacokinetic and pharmacodynamic properties. Meanwhile, the sulfonamide group offers a site for further functionalization to improve binding affinity or target specificity. This dual functionality makes it an attractive molecule for medicinal chemists seeking to develop new therapeutic agents.

Recent studies have highlighted the importance of sulfonamide-containing compounds in addressing unmet medical needs. For instance, sulfonamides have been successfully incorporated into drugs targeting bacterial infections, diabetes management, and even neurodegenerative diseases. The unique electronic and steric properties of 2-methyl-2H-1,2,3-benzotriazole-4-sulfonamide suggest that it may exhibit similar benefits when properly optimized.

The synthesis of 2-methyl-2H-1,2,3-benzotriazole-4-sulfonamide involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key synthetic steps typically include condensation reactions to form the benzotriazole ring followed by sulfonylation at the 4-position. The introduction of the methyl group at the 2-position can be achieved through selective alkylation techniques. Advanced synthetic methodologies may also be employed to enhance efficiency and scalability.

In terms of pharmaceutical applications, 2-methyl-2H-1,2,3-benzotriazole-4-sulfonamide holds promise as an intermediate in the development of new drugs targeting various diseases. Its structural features make it amenable to modifications that could enhance its bioavailability or selectivity for specific biological pathways. For example, derivatives of this compound could be designed to interact with enzymes or receptors involved in cancer progression or inflammatory responses.

Moreover, 2580191-10-0 has shown potential in preclinical studies as a lead compound for further drug development. Initial assays have demonstrated its ability to modulate certain biological processes at concentrations that are generally considered safe for therapeutic use. These findings underscore its significance as a starting point for more detailed investigations into its pharmacological effects.

The chemical properties of 2580191-10-0, such as solubility and stability under various conditions, are also critical factors in determining its suitability for pharmaceutical applications. Solubility studies indicate that this compound exhibits moderate solubility in water and polar organic solvents, which could facilitate formulation into dosage forms suitable for oral or parenteral administration. Stability studies have revealed that it remains stable under standard storage conditions, suggesting potential long-term viability as an active pharmaceutical ingredient (API).

As research in medicinal chemistry continues to evolve, 2580191-10-0 may find new applications through interdisciplinary collaborations between chemists, biologists, and clinicians. Advances in computational chemistry and high-throughput screening technologies could accelerate the discovery of novel derivatives with enhanced therapeutic profiles. Such innovations would further solidify the importance of this compound as a valuable tool in drug discovery efforts.

In conclusion, 2580191-10-0 (CAS No.) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities. Its combination of a benzotriazole core with a sulfonamide group positions it as an excellent candidate for developing new therapeutic agents targeting various diseases. With ongoing research efforts aimed at optimizing its pharmacological properties, this compound is poised to make meaningful contributions to modern medicine.